2-(benzylthio)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H22N4OS/c1-16-12-19(18-8-5-9-21-13-18)23-24(16)11-10-22-20(25)15-26-14-17-6-3-2-4-7-17/h2-9,12-13H,10-11,14-15H2,1H3,(H,22,25)
• InChI Key: ALZDGZXCGYKABS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)CSCC2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

2-(benzylthio)-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide, also known as BTEA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTEA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Suzuki–Miyaura Coupling

Overview: Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. . In SM coupling, boron reagents play a crucial role.

Role of the Compound: The compound contains a benzylthio (benzylsulfanyl) group, which can serve as an organoboron reagent in SM coupling. Specifically, it participates in transmetalation, transferring its nucleophilic organic group to palladium. .

Applications:

Benzylic Position Reactivity

Overview: Benzylic positions in organic molecules exhibit interesting reactivity patterns. The compound’s benzyl group is a benzylic position, which can undergo specific reactions.

Role of the Compound: The benzylic sulfur atom (benzylthio group) can participate in nucleophilic substitution reactions, such as SN1 pathways. .

Applications: